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Compound of Interest

Compound Name: n-Octylcyclohexane

Cat. No.: B162980

This technical guide provides a comprehensive overview of the boiling point and density of n-
octylcyclohexane, tailored for researchers, scientists, and professionals in drug development.
This document collates critical data, details experimental methodologies, and presents logical
workflows for the determination of these key physical properties.

Physicochemical Data of n-Octylcyclohexane

n-Octylcyclohexane (CAS No. 1795-15-9) is a saturated hydrocarbon with the molecular
formula C14H28 and a molecular weight of 196.37 g/mol .[1][2][3] Its key physical properties
are summarized in the table below.
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Property Value Conditions
Boiling Point 264 °C at 760 mmHg
264.5 °C at 760 mmHg[1]

280 °C Not specified

Density 0.807 g/cm?3 Not specified[1]
0.81 g/cm?3 Not specified[2][4]

0.78642 g/cm?3 at 60 °C and 750 Torr[5]

0.815 g/mL Not specified[6]

Melting Point -19.69 °C

-20 °C

Flash Point 105.4 °C

Refractive Index 1.445

1.4500-1.4520

Vapor Pressure 0.0158 mmHg at 25°CJ[1]

Experimental Protocols

Detailed methodologies for the determination of boiling point and density are crucial for the
accurate characterization of substances like n-octylcyclohexane. The following sections
describe generalized but detailed protocols based on established methods for hydrocarbons.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[7] For a compound like n-octylcyclohexane, with a boiling point exceeding 100°C,
an oil bath is typically used for heating.[8][9] The Thiele tube method is a common and efficient
technique for this purpose.[10]

Thiele Tube Method:
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Sample Preparation: A small quantity (a few milliliters) of n-octylcyclohexane is placed into
a small test tube or fusion tube.[11]

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
test tube containing the sample.[10][11]

Apparatus Assembly: The test tube is securely attached to a thermometer, ensuring the
sample and the thermometer bulb are at the same level.[8][11] This assembly is then placed
in a Thiele tube filled with a suitable heating oil.

Heating: The side arm of the Thiele tube is gently and uniformly heated.[10]

Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the capillary tube.[11] Heating is continued for a brief period to ensure all air is
expelled from the capillary tube.

Boiling Point Determination: The heat source is removed, and the apparatus is allowed to
cool. The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[10]

Pressure Correction: The atmospheric pressure should be recorded. If the atmospheric
pressure deviates from 760 mmHg, a correction to the observed boiling point may be
necessary. A general rule of thumb is an approximate 0.5°C change in boiling point for every
10 mmHg change in pressure.[9]

Determination of Density

The density of a liquid hydrocarbon can be determined using various methods, including the
use of a high-pressure densitometer, which is particularly useful for measurements at different
temperatures and pressures.

Using a High-Pressure Densitometer:

o Calibration: The densitometer is calibrated using fluids of known density at the desired
temperature and pressure ranges.
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o Sample Introduction: The n-octylcyclohexane sample is introduced into the measurement
cell of the densitometer. Care should be taken to avoid the presence of any air bubbles.

o Temperature and Pressure Control: The temperature of the sample is controlled, often using
an air oven or a fluid bath.[12] The pressure is controlled using a back-pressure regulator.
[13]

o Measurement: The instrument measures the density of the fluid. For some instruments, this
is based on the principle of an oscillating U-tube, where the frequency of oscillation is related
to the density of the sample.

o Data Acquisition: The density readings are recorded at various temperatures and pressures
as required.

o Data Analysis: The collected data can be used to develop correlations for the density of n-
octylcyclohexane as a function of temperature and pressure.

Visualizations

The following diagrams illustrate the experimental workflows for determining the boiling point
and density of n-octylcyclohexane.
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Boiling Point Determination Workflow
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Setup & Calibration Data Handling
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Density Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of n-Octylcyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162980#n-octylcyclohexane-boiling-point-and-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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